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Compound of Interest

Compound Name:

(4-

(Acetamidomethyl)phenyl)boronic

acid

Cat. No.: B1290100 Get Quote

An In-depth Technical Guide to the Safety of (4-(Acetamidomethyl)phenyl)boronic acid

This technical guide provides a comprehensive overview of the safety information for (4-
(Acetamidomethyl)phenyl)boronic acid, intended for researchers, scientists, and

professionals in drug development. The information is compiled from available Safety Data

Sheets (SDS) and chemical databases.

Chemical Identification and Physical Properties
(4-(Acetamidomethyl)phenyl)boronic acid is a substituted phenylboronic acid derivative. Its

identification details and physical-chemical properties are summarized below.
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Property Value Reference

CAS Number 850568-41-1 [1][2]

Molecular Formula C₉H₁₂BNO₃ [1][2]

Molecular Weight 193.01 g/mol [2]

Appearance Solid

Melting Point 278-280 °C [1][2]

Density 1.19 g/cm³ [1][2]

Refractive Index 1.545 [2]

InChI Key
ZMJVNKSOLIUBKO-

UHFFFAOYSA-N
[2]

Storage Temperature Keep Cold [2]

Hazard Identification and Classification
Based on available data, (4-(Acetamidomethyl)phenyl)boronic acid is classified as a

hazardous substance. The GHS classification indicates potential health risks upon exposure.[2]

Hazard Class Category

Acute Toxicity, Oral 4

Acute Toxicity, Dermal 4

Skin Irritation 2

Eye Irritation 2

Acute Toxicity, Inhalation 4

Specific Target Organ Toxicity (Single Exposure) 3

Hazard Statements: Harmful if swallowed, in contact with skin, or if inhaled. Causes skin and

eye irritation. May cause respiratory irritation.[1][2]
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Experimental Protocols for Safety Assessment
Standardized protocols, such as those from the Organisation for Economic Co-operation and

Development (OECD), are used to evaluate the safety of chemicals.[3][4][5] The following are

summaries of methodologies relevant to the identified hazards of (4-
(Acetamidomethyl)phenyl)boronic acid.

Acute Oral Toxicity - OECD Test Guideline 423 (Acute Toxic Class Method) This method is

used to estimate the LD50 (median lethal dose) of a substance. The test proceeds in a

stepwise manner with a small number of animals (typically rodents). A starting dose is

administered to a group of animals. Depending on the outcome (survival or death), the dose for

the next group is adjusted up or down. This process continues until the criteria for assigning a

GHS category are met. Observations of the animals' health are made for at least 14 days.

Skin Irritation/Corrosion - OECD Test Guideline 404 This test evaluates the potential of a

substance to cause skin irritation or corrosion. A small amount of the test substance (0.5 g or

0.5 mL) is applied to a shaved patch of skin on a test animal (typically a rabbit) under a semi-

occlusive patch for a defined period (usually 4 hours).[6] The skin is then observed for signs of

erythema (redness) and edema (swelling) at specified intervals (e.g., 24, 48, and 72 hours)

after patch removal.[6] The severity of the reactions is scored to determine the irritation

potential.

Serious Eye Damage/Irritation - OECD Test Guideline 405 This guideline describes the

procedure to assess the potential of a substance to cause eye irritation or damage. A small,

measured amount of the substance is applied to the eye of a test animal (again, typically a

rabbit). The eyes are then examined for effects on the cornea, iris, and conjunctiva at specific

time points after application. The severity and reversibility of any observed effects are used to

classify the substance.

Handling, Storage, and First Aid
Engineering Controls: Work with this compound should be conducted in a well-ventilated area,

preferably within a chemical fume hood.[1]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles.
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Skin Protection: Wear protective gloves and a lab coat.

Respiratory Protection: If dust is generated, use a suitable respirator.

Handling: Avoid contact with skin and eyes and prevent the formation of dust and aerosols.[2]

Do not eat, drink, or smoke when using this product. Wash hands thoroughly after handling.[1]

[2]

Storage: Store in a cool, dry, and well-ventilated area in tightly closed containers.[1][2]

First Aid Measures:

After Inhalation: Move the person to fresh air. If symptoms persist, seek medical attention.[1]

After Skin Contact: Remove contaminated clothing and wash the affected area with plenty of

soap and water. If irritation occurs, seek medical attention.[1]

After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. If eye irritation persists, get medical advice.

After Ingestion: Rinse mouth with water. Seek medical attention.[1]

Stability and Reactivity
Conditions to Avoid: Heat, flames, and sparks.[1]

Incompatible Materials: Strong oxidizing agents.[1]

Hazardous Decomposition Products: Combustion may produce carbon monoxide and

nitrogen oxides.[1]

Visualizations
The following diagrams illustrate the hazard classification and a general workflow for chemical

risk assessment.
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GHS Classification

Precautionary Measures

Acute Toxicity
(Oral, Dermal, Inhalation)

Category 4

Prevention:
- Avoid breathing dust

- Wash hands thoroughly
- Wear PPE

leads to

Skin Irritation
Category 2 leads to

Eye Irritation
Category 2

leads to

STOT SE
Category 3

leads to

Response:
- IF SWALLOWED: Call a POISON CENTER

- IF ON SKIN: Wash with water
- IF IN EYES: Rinse cautiously

Storage:
- Store locked up

Disposal:
- Dispose of contents/container to approved waste plant

Click to download full resolution via product page

Caption: GHS Hazard Classification and Response for (4-(Acetamidomethyl)phenyl)boronic
acid.
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Start: New Chemical Use

1. Hazard Identification
(Review SDS and Literature)

2. Dose-Response Assessment
(Determine safe exposure levels)

3. Exposure Assessment
(Evaluate potential for contact)

4. Risk Characterization
(Integrate hazard and exposure data)

5. Risk Management
(Implement control measures - e.g., PPE, ventilation)

Safe Use Protocol Established

Click to download full resolution via product page

Caption: General Workflow for Chemical Safety Risk Assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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safety-data-sheet-sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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